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Compound of Interest

Compound Name: 5,5'-Methylenediisophthalic acid

Cat. No.: B3045267 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5,5'-methylenediisophthalic acid,

a molecule of significant interest in contemporary materials science. While the precise historical

details of its initial discovery are not readily available in accessible literature, this document

outlines a plausible and established synthetic approach, summarizes its key physicochemical

properties, and visualizes the logical workflow for its preparation.

Introduction and Physicochemical Properties
5,5'-Methylenediisophthalic acid, also known by its systematic name 3,3',5,5'-

tetracarboxydiphenylmethane, is an organic compound that has gained prominence primarily

as a linker molecule in the synthesis of Metal-Organic Frameworks (MOFs). Its rigid structure

and the presence of four carboxylic acid groups make it an excellent building block for creating

porous, crystalline materials with applications in gas storage and catalysis.

The fundamental reaction for its synthesis involves the electrophilic aromatic substitution of

isophthalic acid with formaldehyde. This is a classic example of a Friedel-Crafts type alkylation

reaction, a cornerstone of organic chemistry since its development by Charles Friedel and

James Crafts in 1877[1].
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The table below summarizes the key quantitative data for 5,5'-methylenediisophthalic acid,

compiled from various chemical suppliers and databases.

Property Value

Molecular Formula C₁₇H₁₂O₈

Molecular Weight 344.27 g/mol

CAS Number 10397-52-1

Melting Point 324-331 °C

Appearance Solid

Assay ≥95% (HPLC)

Source: Sigma-Aldrich

Plausible Experimental Protocol for Synthesis
While a definitive "first" synthesis is not documented in readily available historical literature, a

logical and effective method for the preparation of 5,5'-methylenediisophthalic acid involves

the acid-catalyzed condensation of isophthalic acid with formaldehyde. The following protocol is

a representative example based on established principles of organic synthesis for similar

compounds.

Reaction: Electrophilic Aromatic Substitution (Friedel-Crafts Alkylation)

Materials:

Isophthalic acid

Formaldehyde (or a formaldehyde equivalent such as paraformaldehyde)

Strong acid catalyst (e.g., sulfuric acid, polyphosphoric acid)

Solvent (optional, depending on the specific conditions)

Procedure:
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Reaction Setup: In a reaction vessel equipped with a stirrer and a condenser, isophthalic

acid is dissolved or suspended in the chosen acid catalyst, which also serves as the reaction

medium.

Addition of Formaldehyde: Formaldehyde is added portion-wise to the reaction mixture while

maintaining a controlled temperature. The reaction is typically exothermic.

Reaction Conditions: The mixture is heated to a specific temperature (e.g., 80-120 °C) for a

set period (e.g., several hours) to ensure the completion of the condensation reaction.

Work-up: The reaction mixture is cooled and then quenched by pouring it into a large volume

of cold water or ice. This causes the product, 5,5'-methylenediisophthalic acid, to

precipitate out of the solution.

Purification: The crude solid is collected by filtration, washed thoroughly with water to remove

the acid catalyst and any unreacted starting materials, and then dried. Further purification

can be achieved by recrystallization from an appropriate solvent.

Visualized Logical and Experimental Workflows
The following diagrams, rendered in DOT language, illustrate the key logical relationships and

a generalized experimental workflow for the synthesis of 5,5'-methylenediisophthalic acid.
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Caption: Logical relationship of reactants and conditions for synthesis.
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Caption: Generalized experimental workflow for the synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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